Cas no 2580201-08-5 (Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate)

• Product Name: Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate
• CAS No: 2580201-08-5
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 5660646
• PubChem ID: 165892986
• Update Time: 2025-09-21

Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725556
• ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate
• 2580201-08-5
• Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate

• Inchi： 1S/C9H18N2O4/c1-3-15-8(13)4-9(2,14)6-11-7(12)5-10/h14H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： YFBOSMHKPVAWGX-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OCC)CNC(CN)=O

Computed Properties

• Exact Mass: 218.12665706g/mol
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 102Ų

Additional information on Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate

Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate (CAS No. 2580201-08-5): A Comprehensive Overview

Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate, a compound with the chemical identifier CAS No. 2580201-08-5, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate moiety, exhibits a complex arrangement of functional groups that make it a promising candidate for various therapeutic applications.

The molecular structure of Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate consists of a four-carbon chain with hydroxyl and amino groups, further modified by an acetamido side chain. This configuration suggests potential interactions with biological targets, making it an intriguing subject for further investigation. The presence of both hydrophilic and hydrophobic regions in its structure enhances its solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the compound's potential in modulating enzyme activity and cellular signaling pathways. For instance, research has indicated that Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate may interact with proteases and kinases, influencing their function in a manner that could be therapeutically beneficial. These interactions are particularly relevant in the context of chronic diseases where enzyme dysregulation plays a significant role.

In the realm of drug development, Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate has been explored as a precursor for more complex molecules. Its structural framework provides a scaffold for derivatization, allowing chemists to modify specific functional groups to enhance potency or selectivity. This flexibility makes it a valuable tool in medicinal chemistry, particularly for designing novel therapeutic agents.

The compound's biological activity has also been examined in vitro and in vivo models. Preliminary findings suggest that Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate may possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to cross cell membranes efficiently suggests potential applications in drug delivery systems, where it could serve as a carrier for other bioactive molecules.

Advances in computational chemistry have further facilitated the study of Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

The synthesis of Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate has also been optimized to improve yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize the availability of this compound for further study. These advancements are crucial for ensuring that sufficient quantities of the compound can be produced for both laboratory research and potential clinical trials.

Future directions in the study of Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate include exploring its role in complex biological systems. By investigating how this compound interacts with multiple targets simultaneously, scientists can gain a more comprehensive understanding of its therapeutic potential. Additionally, studying its behavior in living organisms will provide insights into its pharmacokinetics and pharmacodynamics, which are essential for developing safe and effective drugs.

The growing interest in Ethyl 4-(2-aminoacetamido)-3-hydroxy-3-methylbutanoate underscores its importance as a research tool and potential therapeutic agent. As more data becomes available on its properties and applications, it is likely to play an increasingly significant role in pharmaceutical development. The combination of its unique structure, promising biological activity, and synthetic accessibility makes it a compound worth watching in the years to come.